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Compound of Interest

Compound Name: 3-Methyl-3-oxetanemethanol

Cat. No.: B150462 Get Quote

Physical Properties of 3-Methyl-3-
oxetanemethanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Methyl-
3-oxetanemethanol (CAS No. 3143-02-0), a versatile building block in pharmaceutical and

polymer chemistry. This document outlines its boiling point and density, details the experimental

methodologies for these measurements, and presents a schematic for its synthesis.

Core Physical Properties
The physical characteristics of 3-Methyl-3-oxetanemethanol are crucial for its application in

various chemical syntheses. Its boiling point is indicative of its volatility, a key parameter for

purification and reaction condition selection. The density is a fundamental physical constant

used in quality control and stoichiometric calculations.

Data Presentation
The quantitative physical data for 3-Methyl-3-oxetanemethanol are summarized in the table

below for clear reference.
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Physical Property Value Conditions

Boiling Point 79 - 80 °C at 40 mmHg[1][2][3][4]

Density 1.024 g/mL at 25 °C[1][2][3][4]

Experimental Protocols
Precise and reproducible experimental methods are fundamental to obtaining reliable physical

property data. The following sections describe the standard methodologies for determining the

boiling point and density of liquid compounds like 3-Methyl-3-oxetanemethanol.

Density Determination using a Pycnometer
The density of a liquid can be accurately determined using a pycnometer, or specific gravity

bottle. This method involves comparing the weight of a known volume of the sample liquid to

the weight of the same volume of a reference substance with a known density, typically distilled

water.

Procedure:

Preparation: The pycnometer, a glass flask with a fitted ground glass stopper containing a

capillary tube, must be thoroughly cleaned and dried.

Weight of Empty Pycnometer: The mass of the empty and dry pycnometer (m₀) is accurately

measured on an analytical balance.

Weight of Pycnometer with Water: The pycnometer is filled with distilled water, ensuring no

air bubbles are trapped. The stopper is inserted, and any excess water that emerges from

the capillary is carefully wiped off. The pycnometer filled with water is then weighed (m₁).

Weight of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with 3-
Methyl-3-oxetanemethanol. The same procedure of filling, stoppering, and wiping is

followed. The weight of the pycnometer filled with the sample liquid is recorded (m₂).

Temperature Control: All weighings should be performed at a constant, recorded temperature

(e.g., 25 °C), as density is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/1.Density-pycnometer.pdf
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/1.Density-pycnometer.pdf
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The density of the sample liquid (ρₛ) is calculated using the following formula:

ρₛ = ((m₂ - m₀) / (m₁ - m₀)) * ρw

where ρw is the known density of water at the measurement temperature.

Boiling Point Determination under Reduced Pressure
Since 3-Methyl-3-oxetanemethanol's boiling point is provided at a reduced pressure (40

mmHg), a vacuum distillation setup or a micro-boiling point apparatus capable of operating

under vacuum is employed.

Procedure (Micro-method):

Sample Preparation: A small amount of 3-Methyl-3-oxetanemethanol is placed in a small

test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into

the liquid.

Apparatus Setup: The sample tube is attached to a thermometer and placed in a heating

bath (e.g., a Thiele tube with silicone oil). The apparatus is connected to a vacuum source,

and the pressure is adjusted to the desired value (40 mmHg) using a manometer.

Heating: The heating bath is gradually heated. As the temperature rises, the air trapped in

the capillary tube will expand and exit as a slow stream of bubbles.

Observation: Upon further heating, the vapor pressure of the liquid will increase. When the

boiling point is reached, a continuous and rapid stream of bubbles will emerge from the

capillary tube.

Cooling and Measurement: The heat source is then removed, and the apparatus is allowed

to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases

and the liquid just begins to be drawn back into the capillary tube. This temperature and the

corresponding pressure are recorded.

Synthesis of 3-Methyl-3-oxetanemethanol
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3-Methyl-3-oxetanemethanol can be synthesized from diethyl carbonate and

trimethylolpropane. The process involves a transesterification reaction followed by cyclization.

Diethyl Carbonate +
Trimethylolpropane

Three-necked flask with
stirrer, reflux condenser,

and thermometer

KOH

Heat to 115°C
(Reflux for 1 hr)

Collect byproduct (alcohol)
via reflux distillation

Continued heating and
fractional distillation
(205-210°C fraction)

3-Methyl-3-oxetanemethanol

Click to download full resolution via product page

Synthesis workflow for 3-Methyl-3-oxetanemethanol.

The synthesis involves heating diethyl carbonate and trimethylolpropane with a catalytic

amount of potassium hydroxide (KOH). The mixture is refluxed, and the alcohol byproduct is

removed. The final product is then isolated by fractional distillation.[5] Purification of the final

product is typically achieved by fractionation through a glass column.[5]

Signaling Pathways
Based on the available search results, there is no information to suggest that 3-Methyl-3-
oxetanemethanol is directly involved in any biological signaling pathways. Its primary utility, as

described in the literature, is as a synthetic intermediate in the preparation of more complex

molecules, such as pharmaceuticals and polymers.[1] These end-products may have biological

activity, but the signaling pathways would be characteristic of the final molecule, not of the 3-
Methyl-3-oxetanemethanol building block itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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